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Compound of Interest

Compound Name:

4-(dimethylamino)-N-(7-

(hydroxyamino)-7-

oxoheptyl)benzamide

Cat. No.: B1201579 Get Quote

M 344 Technical Support Center
Welcome to the technical support center for M 344, a potent histone deacetylase (HDAC)

inhibitor. This resource is designed for researchers, scientists, and drug development

professionals to provide guidance on the proper handling, storage, and use of M 344 in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is M 344 and what is its mechanism of action?

A1: M 344 is a cell-permeable inhibitor of histone deacetylases (HDACs) with an IC50 of

approximately 100 nM. It belongs to the benzamide and hydroxamic acid class of compounds.

By inhibiting HDACs, M 344 leads to an increase in the acetylation of histones and other

proteins, which in turn alters gene expression, resulting in cell cycle arrest, differentiation, and

apoptosis in cancer cells. It shows a three-fold selectivity for HDAC6 over HDAC1.[1]

Q2: What are the recommended storage conditions for M 344?

A2: M 344 should be stored as a solid at 2-8°C, protected from light. For long-term storage, it is

advisable to store it at -20°C. Once in solution, it is recommended to aliquot and store at -80°C

to minimize freeze-thaw cycles.

Q3: What solvent should I use to prepare a stock solution of M 344?
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A3: M 344 is soluble in dimethyl sulfoxide (DMSO) at a concentration of up to 10 mg/mL. For

cell-based assays, it is crucial to ensure the final concentration of DMSO in the culture medium

is not toxic to the cells (typically <0.5%).

Q4: How can I monitor the activity of M 344 in my experiments?

A4: The activity of M 344 can be assessed by monitoring the acetylation status of HDAC target

proteins. A common method is to perform a Western blot to detect the acetylation of histones

(e.g., Acetyl-Histone H3, Acetyl-Histone H4) or other known HDAC substrates like α-tubulin (a

specific substrate of HDAC6). An increase in acetylation upon treatment with M 344 indicates

its inhibitory activity.
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Issue Possible Cause Recommended Solution

Loss of M 344 activity in

solution over time

Degradation of the hydroxamic

acid moiety. Hydroxamic acids

can be susceptible to

hydrolysis, especially at non-

neutral pH.

Prepare fresh solutions from a

solid stock for each

experiment. If a stock solution

must be stored, aliquot into

small volumes and store at

-80°C. Avoid repeated freeze-

thaw cycles. Ensure the pH of

your experimental buffer is

neutral.

Exposure to light. The supplier

recommends protecting M 344

from light.

Store stock solutions in amber

vials or tubes wrapped in foil.

Minimize exposure to light

during experimental

procedures.

Incompatible solvent or buffer

components. M 344 is known

to be incompatible with strong

oxidizing agents.

Review all components of your

buffers and media. Avoid the

use of strong oxidizing agents

in your experimental setup.

Precipitation of M 344 in

aqueous media

Low solubility in aqueous

solutions. M 344 has limited

solubility in water.

Ensure the final concentration

of M 344 in your aqueous

experimental medium does not

exceed its solubility limit. The

final DMSO concentration

should be sufficient to keep the

compound in solution. A gentle

vortex or sonication might help

in dissolving small precipitates,

but persistent precipitation

indicates insolubility at that

concentration.

Inconsistent experimental

results

Variability in stock solution

concentration due to

degradation.

Prepare and use fresh stock

solutions regularly. Qualify new

batches of M 344 by

performing a dose-response
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experiment to ensure

consistent potency.

Cell line sensitivity. Different

cell lines can exhibit varying

sensitivity to HDAC inhibitors.

Determine the optimal

concentration and incubation

time for your specific cell line

through a dose-response and

time-course experiment.

Data Presentation
Table 1: General Stability Guidelines for M 344 in
Solution

Condition Recommendation Rationale

Solvent
DMSO is the recommended

solvent for stock solutions.

M 344 exhibits good solubility

and stability in DMSO.

pH
Maintain a neutral pH (around

7.0-7.4) in aqueous buffers.

The hydroxamic acid group in

M 344 can be unstable at

acidic or basic pH, potentially

leading to degradation.

Temperature

Store stock solutions at -80°C

for long-term storage. For

short-term storage (days), 2-

8°C is acceptable if the

solution is protected from light

and microbial contamination.

Lower temperatures slow down

potential degradation

reactions.

Light Exposure Minimize exposure to light.

M 344 is light-sensitive, and

exposure can lead to

photodegradation.

Freeze-Thaw Cycles
Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Each freeze-thaw cycle can

contribute to the degradation

of the compound.
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Note: Specific quantitative data on the degradation rate of M 344 under various conditions are

not readily available in the public domain. The recommendations above are based on the

chemical properties of hydroxamic acids and general best practices for handling small molecule

inhibitors.

Experimental Protocols
Protocol 1: Preparation of M 344 Stock Solution

Materials:

M 344 solid powder

Anhydrous DMSO

Sterile, amber microcentrifuge tubes or vials

Procedure:

1. Equilibrate the M 344 vial to room temperature before opening to prevent moisture

condensation.

2. Weigh the desired amount of M 344 powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

4. Vortex the solution until the M 344 is completely dissolved. A brief sonication in a water

bath may be used if necessary.

5. Aliquot the stock solution into smaller, single-use volumes in amber microcentrifuge tubes.

6. Store the aliquots at -80°C.

Protocol 2: Western Blot for Detecting Histone
Acetylation

Cell Treatment:
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1. Plate cells at an appropriate density and allow them to adhere overnight.

2. Treat the cells with varying concentrations of M 344 (and a vehicle control, e.g., DMSO)

for the desired time period (e.g., 24 hours).

Protein Extraction:

1. Wash the cells with ice-cold PBS.

2. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. It is

crucial to also include an HDAC inhibitor (like a small amount of M 344 or Trichostatin A) in

the lysis buffer to prevent deacetylation during sample preparation.

3. Centrifuge the lysates to pellet cellular debris and collect the supernatant.

4. Determine the protein concentration of each lysate using a standard protein assay (e.g.,

BCA assay).

Western Blotting:

1. Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

2. Separate the proteins by SDS-PAGE.

3. Transfer the proteins to a PVDF or nitrocellulose membrane.

4. Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.

5. Incubate the membrane with a primary antibody against an acetylated histone (e.g., anti-

acetyl-Histone H3) or a loading control (e.g., anti-β-actin or anti-Histone H3) overnight at

4°C.

6. Wash the membrane with TBST.

7. Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1

hour at room temperature.
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8. Wash the membrane again with TBST.

9. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging

system.

Mandatory Visualization
Caption: M 344 inhibits HDAC1 and HDAC6, leading to downstream effects on cell cycle and

apoptosis.

Caption: Experimental workflow for assessing M 344 activity via Western blot.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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